Cas no 1019031-89-0 (7-Bromoimidazo[1,2-a]pyridin-3-ol)

• Product Name: 7-Bromoimidazo[1,2-a]pyridin-3-ol
• CAS No: 1019031-89-0
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• CID: 5462532
• Update Time: 2026-03-10

7-Bromoimidazo[1,2-a]pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 7-Bromoimidazo[1,2-a]pyridin-3-ol

• Inchi： 1S/C7H5BrN2O/c8-5-1-2-10-6(3-5)9-4-7(10)11/h1-4,11H
• InChI Key： JPIXFJRQUCMWIG-UHFFFAOYSA-N
• SMILES： C12=NC=C(O)N1C=CC(Br)=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 7-Bromoimidazo[1,2-a]pyridin-3-ol

Recent Advances in the Study of 7-Bromoimidazo[1,2-a]pyridin-3-ol (CAS: 1019031-89-0) and Its Applications in Chemical Biology and Medicine

7-Bromoimidazo[1,2-a]pyridin-3-ol (CAS: 1019031-89-0) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and chemical biology. This compound, characterized by its imidazopyridine core and bromo-substituent, has been explored for its role as a versatile building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of 7-Bromoimidazo[1,2-a]pyridin-3-ol has been optimized in several recent studies to improve yield and purity. For instance, a 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that leverages palladium-catalyzed cross-coupling reactions to introduce the bromo-substituent efficiently. This method not only reduces the number of synthetic steps but also enhances the scalability of the process, making it more feasible for industrial applications. Additionally, the compound's stability under various physiological conditions has been investigated, with findings suggesting its suitability for further drug development.

In terms of biological activity, 7-Bromoimidazo[1,2-a]pyridin-3-ol has shown promising results as a scaffold for kinase inhibitors. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit potent inhibitory effects against several cancer-related kinases, including EGFR and BRAF. The study also highlighted the compound's ability to modulate kinase activity selectively, reducing off-target effects—a critical factor in drug development. Furthermore, preliminary in vitro assays revealed that these derivatives possess favorable pharmacokinetic properties, such as good solubility and metabolic stability.

Beyond its role in oncology, 7-Bromoimidazo[1,2-a]pyridin-3-ol has been investigated for its antimicrobial properties. A 2023 study in Antimicrobial Agents and Chemotherapy reported that certain analogs of this compound exhibit broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, a novel approach that could circumvent existing resistance mechanisms. These findings underscore the compound's potential as a lead candidate for next-generation antibiotics.

In conclusion, 7-Bromoimidazo[1,2-a]pyridin-3-ol (CAS: 1019031-89-0) represents a highly versatile and promising compound in the field of chemical biology and medicinal chemistry. Recent advancements in its synthesis, coupled with its demonstrated biological activities, position it as a valuable scaffold for the development of novel therapeutics. Future research should focus on optimizing its derivatives for clinical applications, as well as exploring its potential in other therapeutic areas such as neurodegenerative diseases and inflammation. The continued investigation of this compound is likely to yield significant contributions to the pharmaceutical industry and public health.